
Introduction: Understanding a Key Aroma
Chemical

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Phenethyl isovalerate

CAS No.: 140-26-1

Cat. No.: B1208491

Get Quote

Phenethyl isovalerate, identified by the CAS Number 140-26-1, is a significant ester in the

palette of flavor and fragrance professionals.[1][2][3] Chemically known as 2-phenylethyl 3-

methylbutanoate, this compound is structurally derived from phenethyl alcohol and isovaleric

acid.[2][4][5] Its commercial and scientific importance lies in its distinct and versatile sensory

profile.

Possessing a pleasant, powerful, and diffusive aroma, phenethyl isovalerate is characterized

by its sweet, fruity, and rosy notes.[1][6] The scent profile often includes nuances of peach,

apricot, apple, and honey, lending a soft, warm glow to fragrance and flavor compositions.[1][6]

[7] This multifaceted aromatic character is complemented by a bittersweet, peach-like flavor.[1]

While widely synthesized for commercial use to ensure consistent quality and preserve natural

resources, phenethyl isovalerate also occurs naturally in a variety of plants and fermented

products, including apples, mint, beer, and brandy.[2][8] Its primary applications are in the

formulation of perfumes, cosmetics, personal care products, and as a flavoring agent in a wide

array of food and beverage products.[3][6][9]
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This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals, covering the physicochemical properties, synthesis, analytical

characterization, industrial applications, and safety regulations pertaining to phenethyl
isovalerate.

Part 1: Physicochemical and Spectroscopic Profile
The functional characteristics of phenethyl isovalerate in various applications are dictated by

its physical and chemical properties. A thorough understanding of these parameters is essential

for formulation, quality control, and research.

Key Physicochemical Data
Quantitative data for phenethyl isovalerate is summarized below, providing critical information

for handling, formulation, and analytical method development.

Property Value Source(s)

CAS Number 140-26-1 [1][2]

Molecular Formula C₁₃H₁₈O₂ [3][6]

Molecular Weight 206.28 g/mol [2]

Appearance Colorless to pale yellow liquid [3][6][10]

Boiling Point 263 - 268 °C [3][11]

Density 0.974 g/mL at 25 °C [11]

Refractive Index n20/D 1.482 - 1.488 [3][12]

Flash Point >89 °C (>200 °F) [6][12]

Solubility
Soluble in oils and alcohols;

insoluble in water
[10][12]

FEMA Number 2871 [1][2]

JECFA Number 994 [2][13]
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Spectroscopic Signature
Spectroscopic analysis is fundamental for the unambiguous identification and structural

elucidation of phenethyl isovalerate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides distinct signals corresponding to the different

hydrogen environments in the molecule. Key expected shifts include those for the

aromatic protons of the phenyl ring, the methylene protons of the phenethyl group, and the

protons of the isovaleryl group (methine, methylene, and methyl).[14]

¹³C NMR: The carbon NMR spectrum confirms the carbon skeleton, showing characteristic

peaks for the carbonyl carbon of the ester, the aromatic carbons, and the aliphatic carbons

of the alcohol and acid moieties.[15]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band

characteristic of the ester functional group.[16] The C=O (carbonyl) stretching vibration

typically appears around 1730 cm⁻¹. Other significant bands include C-O stretching and the

aromatic C-H and C=C stretching vibrations from the phenyl ring.[2][17]

Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS) is a primary tool

for identification, especially when coupled with Gas Chromatography (GC). The mass

spectrum of phenethyl isovalerate shows a characteristic fragmentation pattern.[2][5] The

molecular ion peak [M]⁺ may be observed at m/z 206. A prominent base peak is typically

seen at m/z 104, corresponding to the stable tropylium cation ([C₈H₈]⁺) formed from the

phenethyl moiety. Other significant fragments arise from the isovalerate portion, such as at

m/z 57.[2]

Part 2: Synthesis and Analytical Workflow
The production and quality control of phenethyl isovalerate rely on well-established chemical

and analytical protocols. As a senior application scientist, the rationale behind procedural

choices is as critical as the steps themselves.

Synthesis Protocol: Fischer-Speier Esterification
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The most common and economically viable method for synthesizing phenethyl isovalerate is

the direct acid-catalyzed esterification of phenethyl alcohol with isovaleric acid.[4] This

equilibrium-driven reaction is a cornerstone of organic synthesis.

Causality of Experimental Choices:

Catalyst: An acid catalyst, typically sulfuric acid, is used to protonate the carbonyl oxygen of

isovaleric acid. This crucial step increases the electrophilicity of the carbonyl carbon, making

it more susceptible to nucleophilic attack by the hydroxyl group of phenethyl alcohol.[4]

Molar Ratio: A slight excess of one reactant (often the less expensive one, phenethyl

alcohol) can be used to shift the reaction equilibrium towards the product side, maximizing

the yield of the ester according to Le Châtelier's principle.

Water Removal: The reaction produces water as a byproduct. Removing this water as it

forms (e.g., using a Dean-Stark apparatus) is essential to prevent the reverse reaction (ester

hydrolysis) and drive the reaction to completion.

Temperature: The reaction is typically heated to increase the reaction rate and facilitate the

removal of water.[4]

Step-by-Step Methodology:

Reactor Setup: Charge a round-bottom flask equipped with a magnetic stirrer, heating

mantle, and a Dean-Stark apparatus connected to a condenser with phenethyl alcohol (1.0

eq) and isovaleric acid (1.2 eq).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of

the total reactant weight) to the mixture while stirring.

Reaction: Heat the mixture to reflux (typically 90-110 °C).[4] Monitor the reaction progress by

observing the collection of water in the Dean-Stark trap. The reaction is generally complete

within 4-6 hours.[4]

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with water, a saturated sodium bicarbonate solution

(to neutralize the acid catalyst and any unreacted isovaleric acid), and finally with brine.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is typically purified by vacuum distillation to yield high-purity

phenethyl isovalerate.

Diagram: Fischer Esterification Workflow
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Caption: Workflow for the synthesis of phenethyl isovalerate via Fischer Esterification.

Analytical Protocol: GC-MS for Quality Control
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for

both identifying phenethyl isovalerate and quantifying its purity.[2] It offers superior separation

of volatile compounds and provides structural information for confirmation.

Causality of Methodological Choices:

Stationary Phase: A non-polar or semi-polar column (e.g., DB-5ms, HP-5ms) is chosen

because phenethyl isovalerate is a moderately polar ester. This "like dissolves like"

principle ensures good separation from potential impurities like unreacted starting materials

or byproducts.

Temperature Program: A temperature gradient is used to ensure sharp peaks and efficient

separation. The program starts at a lower temperature to resolve more volatile components

and gradually increases to elute the higher-boiling target analyte in a reasonable time.
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Ionization Mode: Electron Ionization (EI) is the standard mode. It imparts high energy to the

molecule, leading to reproducible and extensive fragmentation, which creates a unique mass

spectrum that serves as a "fingerprint" for the compound.[17]

Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of the phenethyl isovalerate sample (e.g.,

100 µg/mL) in a suitable solvent like hexane or dichloromethane.

Instrument Setup:

GC Column: Use a capillary column such as a 30 m x 0.25 mm ID x 0.25 µm film

thickness DB-5ms or equivalent.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector: Set to 250 °C in split mode (e.g., 50:1 split ratio).

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and

hold for 5 minutes.

MS Interface: Set transfer line temperature to 280 °C.

MS Parameters:

Ion Source: Set to 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: Scan from m/z 40 to 400.

Analysis: Inject 1 µL of the prepared sample.

Data Interpretation: Identify the phenethyl isovalerate peak by its retention time, which

should match that of a pure standard run under the same conditions. Confirm identity by

comparing the acquired mass spectrum with a reference spectrum (e.g., from NIST or Wiley

libraries), looking for the characteristic base peak at m/z 104 and other key fragments.[2][5]
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Purity is determined by calculating the peak area percentage of the analyte relative to all

other peaks in the chromatogram.

Diagram: GC-MS Analytical Workflow
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Caption: Logical workflow for the quality control analysis of phenethyl isovalerate using GC-

MS.

Part 3: Industrial Applications and Regulatory
Standing
The utility of phenethyl isovalerate is primarily driven by its sensory characteristics, making it

a valuable ingredient in several consumer-facing industries. Its use is governed by established

safety assessments and regulatory bodies.

Key Application Areas
Fragrance Industry: As a versatile aroma chemical, it is incorporated into a wide range of

perfumes and scented products.[3][9] It imparts a sweet, fruity-floral heart, blending

exceptionally well in rose, peony, and other modern floral accords.[6] Its profile adds a

natural smoothness and enhances the overall bouquet of a fragrance.

Flavor Industry: It is widely used as a flavoring agent in food and beverages to provide fruity

and floral notes.[3][9] Common applications include dairy, baked goods, confectionery, and

beverages where it contributes to flavors like apricot, peach, pineapple, and honey.[6][7]

Recommended usage levels are typically low, ranging from 0.05 to 5 ppm in finished

products.[7]
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Cosmetics and Personal Care: The pleasant and mild floral aroma of phenethyl isovalerate
makes it a popular choice for scenting lotions, creams, and shampoos.[3][6][9] Its good

stability in various bases is an asset in these formulations.

Other Niche Uses: The compound is also found in aromatherapy products for its perceived

calming and relaxing scent profile.[6][9] In some cases, it may be used as an excipient in

pharmaceutical formulations to improve the stability or delivery of active ingredients.[9]

Safety and Regulatory Profile
The safe use of phenethyl isovalerate in consumer products is supported by comprehensive

toxicological assessments.

Toxicological Assessment: The Research Institute for Fragrance Materials (RIFM) has

evaluated phenethyl isovalerate for a range of endpoints. It is not considered to be

genotoxic.[18] Safety assessments for skin sensitization, repeated dose toxicity, and

developmental toxicity have been completed, often using data from structurally similar "read-

across" analog compounds.[18] The available data support its use under current conditions

and concentration levels in consumer products.[18] Mild skin or eye irritation may occur with

the undiluted substance, necessitating standard industrial hygiene practices like wearing

gloves and safety goggles during handling.[6][19]

Regulatory Status:

FEMA GRAS: The Flavor and Extract Manufacturers Association (FEMA) has designated

phenethyl isovalerate as "Generally Recognized as Safe" (GRAS) for its intended use as

a flavoring substance, assigning it FEMA number 2871.[1][2][13]

JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also

evaluated it, concluding that there is "no safety concern at current levels of intake when

used as a flavouring agent".[2] Its JECFA number is 994.[2][13]

FDA: In the United States, it is permitted for direct addition to food for human consumption

under 21 CFR 172.515.[1]

Handling and Storage: For optimal shelf life, phenethyl isovalerate should be stored under

cool, dry conditions in tightly sealed containers, away from light and ignition sources.[12]
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Conclusion
Phenethyl isovalerate (CAS 140-26-1) is a well-characterized and scientifically understood

aroma chemical of significant industrial value. Its appealing fruity-floral sensory profile,

combined with a strong safety and regulatory record, ensures its continued prominence in the

flavor, fragrance, and cosmetic industries. For researchers and developers, its straightforward

synthesis via Fischer esterification and clear analytical characterization by methods such as

GC-MS make it a reliable and versatile component for innovation in product formulation. This

guide has provided a technical foundation, from molecular properties to end-use applications,

to support its informed and effective use.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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